Cas no 68014-57-3 (2,6-Dimethyl-N-(o-tolyl)aniline)

2,6-Dimethyl-N-(o-tolyl)aniline Properties

Names and Identifiers

• 2,6-Dimethyl-N-(o-tolyl)aniline
• 2,6-Dimethyl-N-(2-methylphenyl)aniline
• 2,6-DIMETHYL-N-O-TOLYLANILINE
• Benzenamine, 2,6-dimethyl-N-(2-methylphenyl)-
• DTXSID10456918
• J-507516
• 68014-57-3
• SB79056
• SCHEMBL4800221
• A835962
• DB-302555
• N-(2-Methylphenyl)-2,6-dimethylaniline
• +Expand

• InChIKey： XBJADZKTEUBHBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H17N/c1-11-7-4-5-10-14(11)16-15-12(2)8-6-9-13(15)3/h4-10,16H,1-3H3
• SMILES： CC1=CC=CC=C1NC2=C(C)C=CC=C2C

Computed Properties

• Exact Mass: 211.136099547g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 211.136099547g/mol
• Heavy Atom Count: 16
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų